Cas no 2060026-03-9 (N-(azocan-3-yl)-2-methoxyacetamide)

• Product Name: N-(azocan-3-yl)-2-methoxyacetamide
• CAS No: 2060026-03-9
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD30501631
• CID: 5183191
• PubChem ID: 131631987
• Update Time: 2025-06-07

N-(azocan-3-yl)-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• CID 131631987
• Acetamide, 2-methoxy-N-(octahydro-3-azocinyl)-
• N-(azocan-3-yl)-2-methoxyacetamide

• MDL： MFCD30501631
• Inchi： 1S/C10H20N2O2/c1-14-8-10(13)12-9-5-3-2-4-6-11-7-9/h9,11H,2-8H2,1H3,(H,12,13)
• InChI Key： HWLAILYNGLVWRW-UHFFFAOYSA-N
• SMILES： C(NC1CCCCCNC1)(=O)COC

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 367.6±42.0 °C(Predicted)
• pka: 14.72±0.20(Predicted)

Additional information on N-(azocan-3-yl)-2-methoxyacetamide

Comprehensive Analysis of N-(azocan-3-yl)-2-methoxyacetamide (CAS No. 2060026-03-9): Properties, Applications, and Research Insights

N-(azocan-3-yl)-2-methoxyacetamide (CAS No. 2060026-03-9) is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research due to its unique structural features. The compound's azocane ring system, combined with a methoxyacetamide moiety, offers versatile reactivity, making it a valuable intermediate in drug discovery and material science. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in targeted therapies.

In recent years, the demand for N-(azocan-3-yl)-2-methoxyacetamide has surged, driven by its applications in small-molecule drug development and peptide mimetics. Its CAS No. 2060026-03-9 is frequently queried in scientific databases, reflecting its relevance in academic and industrial settings. The compound's solubility profile and stability under physiological conditions further enhance its utility in high-throughput screening and medicinal chemistry.

One of the most searched questions about N-(azocan-3-yl)-2-methoxyacetamide revolves around its synthetic routes and scalability. Current literature highlights optimized protocols involving reductive amination or amide coupling reactions, which align with green chemistry principles. Additionally, its role in enzyme inhibition studies has been a hot topic, particularly in the context of neurodegenerative disease research and metabolic disorders.

The compound's molecular weight (C₁₁H₂₀N₂O₂) and logP value are critical parameters for researchers evaluating its bioavailability and membrane permeability. These properties are often compared to analogs like azetidine derivatives or cyclic amides, addressing another common search trend. Furthermore, computational studies using molecular docking tools have predicted its binding affinity for various G-protein-coupled receptors (GPCRs), opening avenues for precision medicine applications.

From an industrial perspective, CAS No. 2060026-03-9 is cataloged by major chemical suppliers as a building block for heterocyclic compounds. Its compatibility with microwave-assisted synthesis and flow chemistry techniques has been emphasized in recent patents, catering to the growing interest in process intensification. Environmental concerns have also prompted investigations into its biodegradability, a subtopic frequently linked to sustainable chemistry discussions.

Emerging studies suggest that N-(azocan-3-yl)-2-methoxyacetamide may play a role in epigenetic modulation, particularly in histone deacetylase (HDAC) research. This aligns with the broader trend of exploring non-toxic epigenetic modifiers, a highly searched area in cancer therapeutics. Its stereochemical purity is another focal point, as enantioselective synthesis methods gain traction in chiral drug production.

In summary, N-(azocan-3-yl)-2-methoxyacetamide (CAS No. 2060026-03-9) represents a multifaceted compound with expanding applications across life sciences and material engineering. Its integration into AI-driven drug design platforms and combinatorial libraries underscores its future potential, addressing both academic curiosity and industrial needs.